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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cardiovascular effects of Torbugesic
(butorphanol) and other commonly used opioid analgesics—fentanyl, buprenorphine, and

morphine—in dogs under general anesthesia. The data presented is compiled from various

experimental studies to offer an objective overview for informed decision-making in research

and drug development settings.

I. Comparative Analysis of Cardiovascular
Parameters
The following table summarizes the key cardiovascular changes observed with the

administration of butorphanol, fentanyl, buprenorphine, and morphine in anesthetized dogs.

The data is extracted from studies utilizing similar inhalant anesthetic agents (isoflurane or

desflurane) to facilitate a relevant comparison. It is important to note that direct head-to-head

studies involving all four drugs under identical conditions are limited; therefore, this table

synthesizes findings from multiple sources.
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Drug
Anesthetic
Agent

Heart Rate
(HR)

Mean
Arterial
Pressure
(MAP)

Cardiac
Output (CO)
/ Cardiac
Index (CI)

Systemic
Vascular
Resistance
(SVR)

Torbugesic

(Butorphanol)
Isoflurane

Significant

decrease[1]

Significant

decrease[1]

Significant

decrease[1]

No significant

change

Desflurane
Significant

decrease

Significant

decrease

(from 86 ± 10

to 64 ± 10

mmHg)[2][3]

Maintained

Cardiac

Index[2]

Significant

decrease[2]

Fentanyl Isoflurane

Significant

decrease[4]

[5]

Significant

decrease[4]

Significant

decrease[4]

[5]

Significant

increase[5]

Buprenorphin

e
Isoflurane

Significant

decrease[6]

Significant

decrease[6]

Significant

decrease[6]

Significant

increase[6]

Morphine Isoflurane Decrease Decrease

Data not

consistently

reported

under

isoflurane in

the provided

results

Data not

consistently

reported

under

isoflurane in

the provided

results

Halothane

Suppressed

at higher

doses[7]

Decreased at

higher

doses[7]

Increased at

moderate

doses, then

decreased[8]

Decreased at

higher

doses[8]

II. Experimental Protocols
The methodologies summarized below are representative of the studies from which the

comparative data were drawn.
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Butorphanol Study Protocol (Isoflurane Anesthesia)[1]
Subjects: Healthy dogs.

Anesthesia: Anesthesia was maintained with 1.7% end-tidal isoflurane. Dogs were

mechanically ventilated.

Drug Administration: Butorphanol tartrate (0.2 mg/kg) was administered intravenously.

Cardiovascular Monitoring: Mean, systolic, and diastolic arterial blood pressures, and cardiac

output were measured.

Butorphanol Study Protocol (Desflurane Anesthesia)[2]
[3]

Subjects: Twenty healthy dogs weighing 12 ± 3 kg.

Anesthesia: Anesthesia was induced with propofol and maintained with 10% desflurane.

Drug Administration: Butorphanol (0.4 mg/kg) was administered intramuscularly 40 minutes

after induction.

Cardiovascular Monitoring: Heart rate, arterial pressures, cardiac output, cardiac index,

central venous pressure, and systemic vascular resistance were measured at 15-minute

intervals.

Fentanyl Study Protocol (Isoflurane Anesthesia)[4][5]
Subjects: Healthy male Beagle dogs.

Anesthesia: Anesthesia was maintained with isoflurane at 1.3 times the minimum alveolar

concentration (MAC).

Drug Administration: Fentanyl was administered intravenously as a loading dose followed by

a constant rate infusion. Both low-dose (33 μg/kg loading dose, 0.2 μg/kg/min infusion) and

high-dose (102 μg/kg loading dose, 0.8 μg/kg/min infusion) regimens were tested.
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Cardiovascular Monitoring: Heart rate, cardiac index, and systemic vascular resistance index

were measured.

Buprenorphine Study Protocol (Isoflurane Anesthesia)
[6]

Subjects: Six healthy adult hound-type dogs.

Anesthesia: Anesthesia was induced and maintained with 1.9% end-tidal isoflurane. Dogs

were mechanically ventilated.

Drug Administration: Buprenorphine (16 µg/kg) was administered intravenously.

Cardiovascular Monitoring: Arterial blood pressures, cardiac output, cardiac index, heart rate,

and systemic vascular resistance were determined at 15-minute intervals.

Morphine Study Protocol (Halothane Anesthesia)[7][8]
Subjects: Four healthy dogs.

Anesthesia: Anesthesia was maintained with halothane.

Drug Administration: Morphine was administered intravenously at doses of 0.1, 1, and 10

mg/kg over 10 minutes.

Cardiovascular Monitoring: Heart rate, mean blood pressure, cardiac output, and total

peripheral vascular resistance were measured.

III. Visualizing the Experimental Workflow
The following diagram illustrates a generalized experimental workflow for assessing the

cardiovascular effects of an analgesic in anesthetized dogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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